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The table below summarizes key physical and chemical properties of WH-4-023 from supplier datasheets.

Property Specification

CAS Number 837422-57-8 [1] [2] [3]

Molecular Formula C₃₂H₃₆N₆O₄ [1] [2] [3]

Molecular Weight 568.67 g/mol [1] [2] [3]

Purity ≥98% (HPLC) to 99.87% [1] [2] [3]

Appearance Solid, white to off-white powder [2] [3]

Stock Solution Preparation & Storage

Based on the available information, here are the standard protocols for handling WH-4-023.

Solubility: WH-4-023 is highly soluble in DMSO. Supplier data indicates maximum concentrations of

100 mg/mL (175.84 mM) [4] to 56.87 mg/mL (100 mM) [1].
Storage of Powder: The solid compound should be stored desiccated at -20°C [1] [5].

Storage of Stock Solutions: While specific stability studies were not found, supplier
recommendations and general lab practice suggest:

Aliquot stock solutions to avoid repeated freeze-thaw cycles.
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Store at -20°C for short-term use (e.g., one month) [5] or -80°C for longer-term storage
(e.g., two years) [2] [4].

Experimental Protocols from Literature

The kinase assay protocol below is provided for reference as a typical method for evaluating WH-4-023

activity.
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Start Kinase Assay

Prepare Reaction Buffer
(50 mM HEPES pH 7.5, 50 mM NaCl,

20 mM MgCl₂, 5 mM MnCl₂, 2 mM DTT, 0.05% BSA)

Add Components to Well:
• Lck enzyme (250 pM)

• Biotinylated gastrin peptide (1.2 µM)
• ATP (0.5 µM)

• WH-4-023 or DMSO control

Initiate Reaction
(Incubate at RT)

Quench Reaction
(Add Detection Reagent:

Tris buffer, EDTA, SA-APC, Eu-anti-PY Ab)

Read Plate
(Excitation: 320 nm

Emission: 615 nm & 655 nm)

Calculate Emission Ratio
(665 nm / 615 nm)

Analyze Data
(Normalize, Calculate IC₅₀)
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Frequently Asked Questions

Here are answers to some common troubleshooting questions.

What is the typical assay window for a WH-4-023 kinase assay? A clear assay window is critical. If

no window is observed, the most common reasons are an improperly set up instrument (especially

incorrect emission filters for TR-FRET assays) or issues with the development reaction itself [6].

Always test your plate reader's setup with control reagents before beginning assays.

Why might my calculated IC₅₀ values differ from literature values? Differences in IC₅₀ values

between labs are most commonly due to variations in how stock solutions are prepared [6]. Ensure

accurate weighing and dissolution, and note that differences in assay conditions (e.g., ATP

concentration, enzyme lot) can also contribute to variability.

My cell-based assay shows no activity. What could be wrong? If WH-4-023 is inactive in cell-

based assays but works in biochemical assays, consider these possibilities: the compound may not

effectively cross the cell membrane, it could be effluxed by cellular pumps, or it might be targeting an

inactive form of the kinase in the cellular context [6].

Key Considerations for Your Technical Center

Stability Data Gap: The primary information missing from the search results is definitive, data-
driven shelf-life for WH-4-023 stock solutions in DMSO at various temperatures. You may need to
establish this internally through stability-testing experiments.

General Best Practices: For your support center, it is helpful to include general guidelines for making
stock solutions, such as using online calculators, proper labeling, and aseptic technique for cell

culture work [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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